Cas no 6962-77-2 (Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI))
6962-77-2 structure
Product Name:Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
CAS No:6962-77-2
MF:C16H28BNO
MW:261.210624694824
CID:511328
PubChem ID:243831
Update Time:2025-04-19
Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI)
- 2-(octan-2-yl-phenyl-boranyl)oxyethanamine
- 2-[octan-2-yl(phenyl)boranyl]oxyethanamine
- NSC54016
- 6962-77-2
- DTXSID50288073
- 2-aminoethyl octan-2-yl(phenyl)borinate
- NSC-54016
-
- Inchi: 1S/C16H28BNO/c1-3-4-5-7-10-15(2)17(19-14-13-18)16-11-8-6-9-12-16/h6,8-9,11-12,15H,3-5,7,10,13-14,18H2,1-2H3
- InChI Key: LEIFVKCJKRRJRJ-UHFFFAOYSA-N
- SMILES: O(B(C1C=CC=CC=1)C(C)CCCCCC)CCN
Computed Properties
- Exact Mass: 261.226
- Monoisotopic Mass: 261.226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.91
- Boiling Point: 347.1°C at 760 mmHg
- Flash Point: 163.7°C
- Refractive Index: 1.483
Borinic acid,(1-methylheptyl)phenyl-, 2-aminoethyl ester (6CI,8CI) Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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